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Compound of Interest

Compound Name: 1-Formyl-L-proline

Cat. No.: B078326 Get Quote

N-formyl-L-proline: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-formyl-L-proline is a derivative of the amino acid L-proline, characterized by the presence of

a formyl group attached to the nitrogen atom of the pyrrolidine ring. This modification imparts

unique chemical and biological properties, making it a molecule of significant interest in

biochemical research and drug development. This technical guide provides a comprehensive

overview of the chemical properties, structure, and biological activities of N-formyl-L-proline,

with a focus on its role as a metabolic inhibitor and its implications in cancer biology and

immunology.

Chemical Properties and Structure
N-formyl-L-proline is a white to off-white powder or crystalline powder.[1][2] Its fundamental

chemical and physical properties are summarized below.
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Property Value Reference(s)

Chemical Formula C₆H₉NO₃ [1][2][3]

Molecular Weight 143.14 g/mol [2][4]

CAS Number 13200-83-4 [2][3]

IUPAC Name
(2S)-1-formylpyrrolidine-2-

carboxylic acid
[2][4]

Appearance
White to off-white powder or

crystalline powder
[1][2]

Melting Point Not available (N/A) [5]

Boiling Point
375ºC at 760 mmHg

(Computed)
[5]

Density 1.451 g/cm³ (Computed) [5]

Solubility Soluble in water. [6] (for L-proline)

Specific Optical Rotation
-115° to -130° (c=0.8 in EtOH

at 20°C, 589 nm)
[1]

Structure:

The structure of N-formyl-L-proline consists of a five-membered pyrrolidine ring characteristic of

proline, with a carboxylic acid group at the C-2 position and a formyl group (CHO) attached to

the nitrogen atom (N-1). The stereochemistry at the alpha-carbon is that of the naturally

occurring L-amino acid.

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of N-formyl-L-

proline. While comprehensive experimental spectra for N-formyl-L-proline are not readily

available in the public domain, data for the parent compound, L-proline, and general principles

of spectroscopic analysis for N-acylated amino acids can be applied.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum of N-formyl-L-proline is expected to show characteristic

signals for the formyl proton, the alpha-proton, and the protons of the pyrrolidine ring. Due to

the restricted rotation around the N-formyl bond, cis and trans isomers may be observed,

leading to a duplication of some signals.

¹³C NMR: The carbon NMR spectrum will show distinct resonances for the carbonyl carbon

of the carboxylic acid, the formyl carbonyl carbon, the alpha-carbon, and the carbons of the

pyrrolidine ring.

Infrared (IR) Spectroscopy:

The IR spectrum of N-formyl-L-proline will exhibit characteristic absorption bands for the O-H

stretch of the carboxylic acid, the C=O stretch of the carboxylic acid, the C=O stretch of the

amide (formyl group), and the C-N stretch of the pyrrolidine ring. Analysis is typically performed

using a KBr pellet.

Mass Spectrometry (MS):

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern

of N-formyl-L-proline. The fragmentation of proline-containing peptides is known to be

influenced by the presence of the proline residue, often leading to cleavage N-terminal to the

proline.[7]

Experimental Protocols
Synthesis of N-formyl-L-proline:

A general method for the N-formylation of amino acids involves the reaction of the amino acid

with a formylating agent. A common laboratory-scale synthesis can be adapted from standard

organic chemistry procedures.

General Protocol for N-formylation of L-proline:

Reaction Setup: Dissolve L-proline in formic acid.

Acylation: Add acetic anhydride dropwise to the cooled solution while stirring.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).
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Work-up: Upon completion, remove the solvent under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as water or an alcohol/ether mixture.

Note: This is a generalized protocol and may require optimization for specific laboratory

conditions.

Biological Activity and Signaling Pathways
N-formyl-L-proline has emerged as a significant molecule in cancer research due to its

inhibitory effect on proline metabolism.

Inhibition of Pyrroline-5-Carboxylate Reductase 1
(PYCR1)
N-formyl-L-proline is a validated inhibitor of Pyrroline-5-Carboxylate Reductase 1 (PYCR1), a

key enzyme in the proline biosynthesis pathway.[8] PYCR1 catalyzes the final step in proline

synthesis, the reduction of pyrroline-5-carboxylate (P5C) to proline. In many cancers, PYCR1 is

overexpressed and plays a crucial role in supporting tumor growth, proliferation, and survival,

particularly under hypoxic conditions.[8] By inhibiting PYCR1, N-formyl-L-proline disrupts

proline metabolism in cancer cells, leading to reduced proliferation and impaired tumor

spheroid growth.

Downstream Signaling of PYCR1 Inhibition
The inhibition of PYCR1 by N-formyl-L-proline has significant downstream effects on multiple

signaling pathways that are critical for cancer cell survival and proliferation. The upregulation of

PYCR1 in cancer has been linked to the activation of several key oncogenic pathways:

PI3K/AKT/mTOR Pathway: PYCR1 has been shown to activate the PI3K/AKT/mTOR

pathway, a central regulator of cell growth, proliferation, and survival.[9][10] Inhibition of

PYCR1 can, therefore, lead to the downregulation of this pathway.

MAPK/ERK Pathway: The MAPK/ERK pathway, which is involved in cell proliferation,

differentiation, and survival, is also influenced by PYCR1 activity.[5][11]
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JAK-STAT3 Pathway: PYCR1 has been implicated in the activation of the JAK-STAT3

pathway, which plays a critical role in tumor progression and metastasis.[12]

The mechanism by which PYCR1 influences these pathways is complex and can involve direct

protein-protein interactions and metabolic reprogramming. For instance, PYCR1 can regulate

the expression of Insulin Receptor Substrate 1 (IRS1) through histone lactylation, which in turn

activates the PI3K/AKT and MAPK/ERK pathways.[11]
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Role in Chemotaxis
N-formyl peptides, including N-formyl-L-proline, are known to be potent chemoattractants for

phagocytic leukocytes, such as neutrophils and macrophages. This chemotactic activity is

mediated through a class of G protein-coupled receptors (GPCRs) known as N-formyl peptide

receptors (FPRs).[13][14] The binding of N-formyl peptides to FPRs on the surface of immune

cells triggers a signaling cascade that leads to directed cell migration towards the source of the

chemoattractant, which is often a site of bacterial infection or tissue damage.

The signaling pathway initiated by FPR activation involves:

G-protein Activation: Ligand binding to FPRs leads to the activation of heterotrimeric G-

proteins.

Downstream Effectors: The activated G-protein subunits modulate the activity of various

downstream effector molecules, including phospholipase C (PLC) and phosphoinositide 3-

kinase (PI3K).

Second Messengers: This leads to the generation of second messengers such as inositol

trisphosphate (IP₃), diacylglycerol (DAG), and phosphatidylinositol (3,4,5)-trisphosphate

(PIP₃).

Cellular Response: These signaling events ultimately result in cytoskeletal rearrangements,

leading to cell polarization and directed migration (chemotaxis).
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Conclusion
N-formyl-L-proline is a multifaceted molecule with significant implications for both basic

research and therapeutic development. Its role as an inhibitor of PYCR1 highlights the potential

of targeting proline metabolism in cancer therapy. Furthermore, its activity as a chemoattractant

underscores its relevance in immunology and inflammatory processes. This technical guide

provides a foundational understanding of N-formyl-L-proline, serving as a valuable resource for

researchers and professionals in the fields of chemistry, biology, and medicine. Further

investigation into its precise mechanisms of action and the development of more detailed

experimental protocols will undoubtedly expand its utility in scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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